Cas no 1286713-78-7 (2-3-(2H-1,3-benzodioxol-5-yl)-6-oxo-1,6-dihydropyridazin-1-ylpropanoic acid)

• Product Name: 2-3-(2H-1,3-benzodioxol-5-yl)-6-oxo-1,6-dihydropyridazin-1-ylpropanoic acid
• CAS No: 1286713-78-7
• MF: C₁₄H₁₂N₂O₅
• MW: 288.255483627319
• CID: 6361434
• PubChem ID: 52992017
• Update Time: 2025-10-21

2-3-(2H-1,3-benzodioxol-5-yl)-6-oxo-1,6-dihydropyridazin-1-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-(2H-1,3-benzodioxol-5-yl)-6-oxo-1,6-dihydropyridazin-1-ylpropanoic acid
• 1(6H)-Pyridazineacetic acid, 3-(1,3-benzodioxol-5-yl)-α-methyl-6-oxo-
• 1286713-78-7
• 2-[3-(2H-1,3-benzodioxol-5-yl)-6-oxo-1,6-dihydropyridazin-1-yl]propanoic acid
• 2-[3-(1,3-benzodioxol-5-yl)-6-oxopyridazin-1-yl]propanoic acid
• AKOS024618967
• F1967-1111
• 2-(3-(benzo[d][1,3]dioxol-5-yl)-6-oxopyridazin-1(6H)-yl)propanoic acid

• Inchi： 1S/C14H12N2O5/c1-8(14(18)19)16-13(17)5-3-10(15-16)9-2-4-11-12(6-9)21-7-20-11/h2-6,8H,7H2,1H3,(H,18,19)
• InChI Key： QLJOARCDJKZJJA-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C3OCOC3=C2)=NN(C(C)C(O)=O)C(=O)C=C1

Computed Properties

• Exact Mass: 288.07462149g/mol
• Monoisotopic Mass: 288.07462149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 88.4Ų

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• Boiling Point: 493.2±55.0 °C(Predicted)
• pka: 3.63±0.10(Predicted)

Additional information on 2-3-(2H-1,3-benzodioxol-5-yl)-6-oxo-1,6-dihydropyridazin-1-ylpropanoic acid

Comprehensive Overview of 2-3-(2H-1,3-benzodioxol-5-yl)-6-oxo-1,6-dihydropyridazin-1-ylpropanoic acid (CAS No. 1286713-78-7)

The compound 2-3-(2H-1,3-benzodioxol-5-yl)-6-oxo-1,6-dihydropyridazin-1-ylpropanoic acid (CAS No. 1286713-78-7) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex name reflects its intricate chemical architecture, combining a benzodioxole moiety with a pyridazinone core and a propanoic acid side chain. This combination of functional groups makes it a promising candidate for various applications, particularly in drug discovery and development.

Recent trends in scientific literature highlight a growing interest in heterocyclic compounds like 2-3-(2H-1,3-benzodioxol-5-yl)-6-oxo-1,6-dihydropyridazin-1-ylpropanoic acid. Researchers are particularly focused on its potential as a bioactive scaffold, given its resemblance to other pharmacologically active molecules. The benzodioxole group, for instance, is known for its presence in compounds with anti-inflammatory and neuroprotective properties, while the pyridazinone ring is often associated with cardiovascular and metabolic activity.

One of the most frequently searched questions related to this compound is: "What are the potential therapeutic applications of 2-3-(2H-1,3-benzodioxol-5-yl)-6-oxo-1,6-dihydropyridazin-1-ylpropanoic acid?" Preliminary studies suggest that its unique structure may lend itself to interactions with enzymes and receptors involved in oxidative stress and inflammation. This aligns with current health and wellness trends, where natural and synthetic compounds are being explored for their antioxidant and anti-aging properties.

From a synthetic chemistry perspective, the preparation of CAS No. 1286713-78-7 involves multi-step organic transformations, often starting from readily available precursors like piperonal or hydrazine derivatives. The propanoic acid side chain introduces additional versatility, enabling further derivatization for structure-activity relationship (SAR) studies. This adaptability is crucial for medicinal chemists aiming to optimize the compound's pharmacokinetic profile.

Another hot topic in the context of this compound is its computational drug design potential. With the rise of AI-driven molecular modeling, researchers are increasingly using in silico tools to predict how 2-3-(2H-1,3-benzodioxol-5-yl)-6-oxo-1,6-dihydropyridazin-1-ylpropanoic acid might interact with biological targets. Such approaches are not only cost-effective but also accelerate the identification of lead compounds for further development.

In terms of analytical characterization, CAS No. 1286713-78-7 is typically identified using techniques like high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These methods ensure purity and confirm structural integrity, which are critical for research applications. The compound's stability under various conditions is also a subject of ongoing investigation, particularly for formulation development.

Given the increasing demand for sustainable chemistry, there is also interest in exploring greener synthetic routes for 2-3-(2H-1,3-benzodioxol-5-yl)-6-oxo-1,6-dihydropyridazin-1-ylpropanoic acid. Researchers are investigating catalytic methods and solvent-free reactions to minimize environmental impact while maintaining high yields. This aligns with broader industry shifts toward green pharmaceuticals and eco-friendly manufacturing practices.

In summary, 2-3-(2H-1,3-benzodioxol-5-yl)-6-oxo-1,6-dihydropyridazin-1-ylpropanoic acid (CAS No. 1286713-78-7) represents a fascinating area of study at the intersection of medicinal chemistry and drug development. Its multifaceted structure and potential bioactivity make it a compelling subject for both academic and industrial research, particularly in the context of modern therapeutic challenges and technological advancements.